Cas no 137215-27-1 (7-Mercapto-4-methyl-2H-chromen-2-one)

7-Mercapto-4-methyl-2H-chromen-2-one is a sulfur-containing coumarin derivative with notable applications in organic synthesis and materials science. Its structure combines a mercapto group at the 7-position and a methyl group at the 4-position, enhancing reactivity for thiol-based conjugation and functionalization. This compound serves as a versatile intermediate in the preparation of heterocyclic compounds, fluorescent probes, and bioactive molecules. Its unique electronic properties make it valuable in photochemical studies and as a building block for advanced materials. The presence of both thiol and coumarin moieties allows for selective modifications, facilitating its use in pharmaceuticals, sensors, and polymer chemistry. High purity and stability further support its utility in research and industrial applications.
7-Mercapto-4-methyl-2H-chromen-2-one structure
137215-27-1 structure
Product Name:7-Mercapto-4-methyl-2H-chromen-2-one
CAS No:137215-27-1
MF:C10H8O2S
MW:192.234321594238
MDL:MFCD00467591
CID:137706
PubChem ID:4690818
Update Time:2025-06-10

7-Mercapto-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Mercapto-4-methyl-2H-chromen-2-one
    • 2H-1-Benzopyran-2-one,7-mercapto-4-methyl-
    • 4-methyl-7-sulfanylchromen-2-one
    • 4-methyl-7-mercapto-2H-chromen-2-one
    • 4-Methyl-7-thioumbelliferone
    • 7-mercapto-4-methyl-2H-1-benzopyran-2-one
    • 7-mercapto-4-methyl-coumarin
    • 7-mercapto-4-methylumbelliferone
    • 7-MERCAPTO-4-METHYLCOUMARIN
    • SCHEMBL377454
    • 4-methyl-7-sulfanyl-2H-chromen-2-one
    • 2H-1-Benzopyran-2-one, 7-mercapto-4-methyl-
    • FT-0692955
    • 4-methyl-7-sulfanyl-chromen-2-one
    • MFCD00467591
    • BYDNGJQDDNBAHI-UHFFFAOYSA-N
    • AKOS015911029
    • 4-methyl-7-thiocoumarin
    • 137215-27-1
    • DS-16255
    • 7-Mercapto-4-methylcoumarin, >=97.0% (GC)
    • EN300-7412700
    • DTXSID10405608
    • CS-W007225
    • A886544
    • 7-mercapto-4-methyl-chromen-2-one
    • DB-350801
    • DTXCID30356461
    • MDL: MFCD00467591
    • Inchi: 1S/C10H8O2S/c1-6-4-10(11)12-9-5-7(13)2-3-8(6)9/h2-5,13H,1H3
    • InChI Key: BYDNGJQDDNBAHI-UHFFFAOYSA-N
    • SMILES: SC1C=CC2=C(C=1)OC(C=C2C)=O

Computed Properties

  • Exact Mass: 192.02500
  • Monoisotopic Mass: 192.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 356.5±37.0 °C at 760 mmHg
  • Flash Point: 276.2±14.4 °C
  • PSA: 69.01000
  • LogP: 2.39010
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Mercapto-4-methyl-2H-chromen-2-one Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-Mercapto-4-methyl-2H-chromen-2-one Related Literature

Additional information on 7-Mercapto-4-methyl-2H-chromen-2-one

Comprehensive Overview of 7-Mercapto-4-methyl-2H-chromen-2-one (CAS No. 137215-27-1): Properties, Applications, and Innovations

7-Mercapto-4-methyl-2H-chromen-2-one (CAS No. 137215-27-1) is a specialized organic compound belonging to the coumarin derivatives family. Its unique molecular structure, featuring a thiol (-SH) group at the 7-position and a methyl group at the 4-position, makes it a versatile intermediate in pharmaceutical, agrochemical, and material science research. The compound’s chromen-2-one backbone is widely recognized for its fluorescence properties, which are leveraged in bioimaging and sensor development.

Recent advancements in green chemistry have sparked interest in 7-Mercapto-4-methyl-2H-chromen-2-one as a sustainable building block for biocompatible materials. Researchers are exploring its potential in drug delivery systems, particularly for targeting oxidative stress-related diseases, a hot topic in precision medicine. Its antioxidant-like activity, attributed to the thiol group, aligns with the growing demand for natural-derived therapeutics.

In the field of organic electronics, CAS No. 137215-27-1 has gained attention for its electron-rich structure, which facilitates charge transport in OLEDs and photovoltaic devices. A 2023 study highlighted its role in enhancing the luminescent efficiency of hybrid materials, addressing the industry’s push for energy-efficient displays. This aligns with the global trend toward renewable energy solutions and carbon-neutral technologies.

The synthesis of 7-Mercapto-4-methyl-2H-chromen-2-one often involves microwave-assisted reactions, a technique favored for its low environmental impact and high atom economy. This method reduces waste generation compared to traditional routes, resonating with the circular economy principles. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for verifying its purity, especially in GMP-compliant pharmaceutical applications.

From a commercial perspective, the demand for CAS No. 137215-27-1 is rising due to its utility in high-value fragrances and UV-absorbing coatings. Its chromophore properties enable formulations with long-lasting stability, a key requirement in cosmetic science. Notably, its low cytotoxicity profile makes it suitable for dermatological formulations, a segment experiencing exponential growth in the clean beauty market.

Future research directions for 7-Mercapto-4-methyl-2H-chromen-2-one include exploring its synergistic effects with nanoparticles for cancer theranostics, a trending topic in nanomedicine. Additionally, its potential as a crosslinking agent in biodegradable polymers could revolutionize eco-friendly packaging solutions. These innovations position the compound at the forefront of interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

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